Cas no 954218-95-2 (5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid)
954218-95-2 structure
Product Name:5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid
CAS No:954218-95-2
MF:C8H7N3O2
MW:177.160081148148
CID:802638
PubChem ID:22308632
Update Time:2025-04-19
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-b]pyridine-2-carboxylicacid, 5-methyl-
- 5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid
- 5-methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid
- 954218-95-2
- DTXSID00624528
- AKOS006328364
- 5-methyl-3H-imidazo[4,5-b]pyridine-2-carboxylicacid
-
- Inchi: 1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-7(10-5)8(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
- InChI Key: BQOAFXFDGSTMQK-UHFFFAOYSA-N
- SMILES: OC(C1=NC2=C(C=CC(C)=N2)N1)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 1
- Topological Polar Surface Area: 78.9Ų
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271175-1g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 1g |
$528 | 2021-08-18 | |
| Chemenu | CM271175-5g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 5g |
$1519 | 2021-08-18 | |
| Chemenu | CM271175-10g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 10g |
$1964 | 2021-08-18 | |
| Chemenu | CM271175-500mg |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 500mg |
$427 | 2024-07-18 | |
| Chemenu | CM271175-1g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 1g |
$534 | 2024-07-18 | |
| Chemenu | CM271175-5g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 5g |
$1569 | 2024-07-18 | |
| Chemenu | CM271175-10g |
5-Methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 97% | 10g |
$2028 | 2024-07-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6193-100MG |
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 95% | 100MG |
¥ 897.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6193-250MG |
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 95% | 250MG |
¥ 1,432.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6193-500MG |
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid |
954218-95-2 | 95% | 500MG |
¥ 2,389.00 | 2023-04-12 |
5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
954218-95-2 (5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid) Related Products
- 954218-99-6(3H-Imidazo[4,5-b]pyridine-2-methanol,5-methyl-)
- 1159830-17-7(5-methylimidazo[1,5-a]pyridine-3-carboxylic acid)
- 115951-73-0(1H-Imidazo[4,5-b]pyridine-2-carboxylic acid, 7-methyl-)
- 97640-15-8(3H-Imidazo[4,5-b]pyridine-2-carboxylic acid)
- 1067193-30-9(3H-Imidazo4,5-bpyridine-2-carboxylic Acid Hydrochloride)
- 1368101-28-3(1-Methylimidazo[1,5-a]pyridine-3-carboxylic acid)
- 97640-17-0(methyl 3H-imidazo[4,5-b]pyridine-2-carboxylate)
- 93129-54-5(ethyl 3H-imidazo[4,5-b]pyridine-2-carboxylate)
- 1019108-05-4(3H-Imidazo[4,5-b]pyridine-5-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk